Cas no 1596-64-1 ((2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride)

• Product Name: (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride
• CAS No: 1596-64-1
• MF: C₆H₁₃Cl₂N₃O
• MW: 214.092919111252
• MDL: MFCD00078058
• CID: 41639
• PubChem ID: 197743
• Update Time: 2025-11-02

(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Histidinol dihydrochloride
• HISTIDINOL Dihydrochloride, L-(RG)
• L(-)-Histidinol 2HCl
• l-(-)-histidinol dihydrochloride
• L-Histidinol · 2 HCl
• H-HIS-OL 2HCL
• HISTIDINOL DIHYDROCHLORIDE,L
• L(-)-Histidinol Dihydrochloride
• L-Histidinol.2HCl
• (S)-beta-Amino-1H-imidazole-4-propanol dihydrochloride
• l-histidinol 2 hcl
• beta-Aminoimidazole-4-propanol dihydrochloride
• (S)-2-Amino-3-(4-imidazolyl)propanol dihydrochloride
• (S)-2-Amino-3-(1H-imidazol-4-yl)propan-1-ol dihydrochloride
• Imidazole-4-propanol, beta-amino-, dihydrochloride
• 1H-Imidazole-4-propanol, beta-amino-, dihydrochloride, (S)- (9CI)
• (2S)-2-amino-3-(1H-
• (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride
• GS-6659
• L-Histidinol DiHCl
• EINECS 216-482-2
• CHEBI:181417
• 1H-Imidazole-4-propanol, beta-amino-, dihydrochloride, (S)-
• NS00074173
• L-Histidinol dihydrochloride, >=98 (TLC)
• FRCAFNBBXRWXQA-XRIGFGBMSA-N
• MFCD00078058
• histidinol dihydrochloride
• (S)-2-Amino-3-(1H-imidazol-4-yl)propan-1-oldihydrochloride
• H-2500
• EN300-333078
• 1596-64-1
• SCHEMBL2933
• A810054
• 1H-Imidazole-5-propanol, beta-amino-, hydrochloride (1:2), (betaS)-
• CS-W014949
• L-Histidinol (dihydrochloride)
• DTXSID90880030
• l-histidinol 2hcl
• AKOS015962348
• HY-W014233
• (2S)-2-amino-3-(1H-imidazole-1,3-diium-4-yl)propan-1-ol;dichloride
• Z2697164739
• bmse000448
• H-His-ol.2HCl
• (2S)-2-amino-3-(1H-imidazol-4-yl)propan-1-ol dihydrochloride
• AC-16617
• FH15686
• b-Aminoimidazole-4-propanol dihydrochloride;(S)-2-Amino-3-(4-imidazolyl)propanol dihydrochloride
• DTXCID501021638

• MDL： MFCD00078058
• Inchi： 1S/C6H11N3O.2ClH/c7-5(3-10)1-6-2-8-4-9-6;;/h2,4-5,10H,1,3,7H2,(H,8,9);2*1H/t5-;;/m0../s1
• InChI Key： FRCAFNBBXRWXQA-XRIGFGBMSA-N
• SMILES： Cl.Cl.OC[C@H](CC1=CN=CN1)N
• BRN： 3914853

Computed Properties

• Exact Mass: 213.04400
• Monoisotopic Mass: 213.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White to beige crystalline powder
• Melting Point: 198-201 °C (dec.) (lit.)
• Boiling Point: 455.5 ºC
• Flash Point: 229.3 ºC
• PSA: 74.93000
• LogP: 1.57610
• Solubility: Not determined
• Specific Rotation: -3 º (c=2, H2O 24 ºC)
• Sensitiveness: Sensitive to humidity

(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 2735
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：NI8260000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride

Exploring the Versatile Applications of (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride (CAS No. 1596-64-1) in Modern Research

The compound (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride, identified by CAS No. 1596-64-1, is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. This white to off-white crystalline powder has garnered attention for its unique structural features, combining an imidazole ring with an amino alcohol moiety, making it valuable for drug development and enzyme studies. Researchers frequently search for "CAS 1596-64-1 properties" and "(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol applications," reflecting growing interest in this specialized compound.

Chemically, (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride demonstrates excellent water solubility due to its hydrochloride salt form, with a molecular weight of 225.11 g/mol. The presence of both amino and hydroxyl groups enables diverse chemical modifications, while the imidazole ring contributes to potential biological activity. Current literature suggests applications in developing novel enzyme inhibitors and receptor modulators, particularly in neurological research. The search terms "imidazole derivatives in drug discovery" and "chiral amino alcohol synthesis" frequently appear alongside this compound in scientific databases.

In pharmaceutical research, CAS 1596-64-1 serves as a crucial building block for designing histamine-related compounds. Its structural similarity to histidine makes it valuable for studying histidine decarboxylase inhibitors, a hot topic in inflammation and allergy research. Recent studies explore its potential in creating novel antihistamines, with researchers often querying "histamine pathway modulators" and "imidazole-based therapeutics." The compound's chiral center at the 2-position allows for stereospecific interactions with biological targets, enhancing its research value.

The synthesis of (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride typically involves asymmetric synthesis routes or resolution of racemic mixtures. Process chemists frequently search for "optimized synthesis of CAS 1596-64-1" and "chiral purity analysis methods," reflecting industry needs for efficient production protocols. Recent advances in biocatalysis have shown promise for more sustainable production methods, aligning with current trends in green chemistry.

Analytical characterization of 1596-64-1 employs techniques like HPLC, NMR, and mass spectrometry. Quality control specialists often search for "HPLC methods for imidazole derivatives" and "spectroscopic analysis of amino alcohols." The compound typically shows ≥98% purity in research-grade materials, with specific rotation values confirming its (S)-configuration. These analytical parameters are crucial for reproducibility in biological studies.

Beyond pharmaceutical applications, (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride finds use in biochemical research as a mimic of histidine-containing peptides. This application connects to popular search terms like "enzyme active site probes" and "protein-ligand interaction studies." The compound's ability to coordinate metal ions through its imidazole nitrogen makes it valuable for metalloenzyme research, particularly in studies of zinc-dependent enzymes.

The stability profile of CAS 1596-64-1 under various conditions is another research focus. Storage recommendations typically suggest 2-8°C in airtight containers, with searches for "stability of imidazole compounds" reflecting practical handling concerns. The hydrochloride salt form enhances stability compared to free base forms, though hygroscopicity requires careful handling in humid environments.

Market availability of (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride has expanded in recent years, with suppliers offering quantities from milligram to kilogram scales. Procurement specialists often search for "bulk CAS 1596-64-1 suppliers" and "custom synthesis services." Pricing varies based on purity and quantity, with GMP-grade material commanding premium prices for clinical research applications.

Future research directions for 1596-64-1 include exploration in targeted drug delivery systems and as a scaffold for combinatorial chemistry. These applications align with trending searches for "smart drug delivery platforms" and "diverse chemical libraries." The compound's multifunctional nature allows for conjugation with various drug molecules or nanoparticles, expanding its potential in personalized medicine approaches.

Safety considerations for (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride follow standard laboratory practices for amino compounds. While not classified as hazardous, researchers often search for "safe handling of amino alcohols" and "imidazole derivative MSDS." Proper personal protective equipment including gloves and eye protection is recommended during handling, reflecting general laboratory safety protocols.

In conclusion, CAS No. 1596-64-1 represents a versatile chiral building block with growing importance in medicinal chemistry and biochemical research. Its unique combination of functional groups enables diverse applications, from enzyme inhibition studies to novel therapeutic development. As research into histamine pathways and chiral drug design continues to expand, (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride will likely maintain its position as a valuable research chemical with multiple potential applications in modern science.